Cas no 2229231-55-2 (tert-butyl N-3-amino-2-(1H-imidazol-5-yl)propylcarbamate)
tert-butyl N-3-amino-2-(1H-imidazol-5-yl)propylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-3-amino-2-(1H-imidazol-5-yl)propylcarbamate
- 2229231-55-2
- tert-butyl N-[3-amino-2-(1H-imidazol-5-yl)propyl]carbamate
- EN300-1872731
-
- Inchi: 1S/C11H20N4O2/c1-11(2,3)17-10(16)14-5-8(4-12)9-6-13-7-15-9/h6-8H,4-5,12H2,1-3H3,(H,13,15)(H,14,16)
- InChI Key: BARZFCHIRPRDBQ-UHFFFAOYSA-N
- SMILES: O(C(NCC(C1=CN=CN1)CN)=O)C(C)(C)C
Computed Properties
- Exact Mass: 240.15862589g/mol
- Monoisotopic Mass: 240.15862589g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 93Ų
tert-butyl N-3-amino-2-(1H-imidazol-5-yl)propylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1872731-1g |
tert-butyl N-[3-amino-2-(1H-imidazol-5-yl)propyl]carbamate |
2229231-55-2 | 1g |
$1485.0 | 2023-09-18 | ||
| Enamine | EN300-1872731-5g |
tert-butyl N-[3-amino-2-(1H-imidazol-5-yl)propyl]carbamate |
2229231-55-2 | 5g |
$4309.0 | 2023-09-18 | ||
| Enamine | EN300-1872731-10g |
tert-butyl N-[3-amino-2-(1H-imidazol-5-yl)propyl]carbamate |
2229231-55-2 | 10g |
$6390.0 | 2023-09-18 | ||
| Enamine | EN300-1872731-0.05g |
tert-butyl N-[3-amino-2-(1H-imidazol-5-yl)propyl]carbamate |
2229231-55-2 | 0.05g |
$1247.0 | 2023-09-18 | ||
| Enamine | EN300-1872731-0.1g |
tert-butyl N-[3-amino-2-(1H-imidazol-5-yl)propyl]carbamate |
2229231-55-2 | 0.1g |
$1307.0 | 2023-09-18 | ||
| Enamine | EN300-1872731-0.25g |
tert-butyl N-[3-amino-2-(1H-imidazol-5-yl)propyl]carbamate |
2229231-55-2 | 0.25g |
$1366.0 | 2023-09-18 | ||
| Enamine | EN300-1872731-0.5g |
tert-butyl N-[3-amino-2-(1H-imidazol-5-yl)propyl]carbamate |
2229231-55-2 | 0.5g |
$1426.0 | 2023-09-18 | ||
| Enamine | EN300-1872731-1.0g |
tert-butyl N-[3-amino-2-(1H-imidazol-5-yl)propyl]carbamate |
2229231-55-2 | 1g |
$1485.0 | 2023-06-01 | ||
| Enamine | EN300-1872731-2.5g |
tert-butyl N-[3-amino-2-(1H-imidazol-5-yl)propyl]carbamate |
2229231-55-2 | 2.5g |
$2912.0 | 2023-09-18 | ||
| Enamine | EN300-1872731-5.0g |
tert-butyl N-[3-amino-2-(1H-imidazol-5-yl)propyl]carbamate |
2229231-55-2 | 5g |
$4309.0 | 2023-06-01 |
tert-butyl N-3-amino-2-(1H-imidazol-5-yl)propylcarbamate Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on tert-butyl N-3-amino-2-(1H-imidazol-5-yl)propylcarbamate
Introduction to Tert-butyl N-3-amino-2-(1H-imidazol-5-yl)propylcarbamate (CAS No. 2229231-55-2)
Tert-butyl N-3-amino-2-(1H-imidazol-5-yl)propylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2229231-55-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry due to their ability to act as intermediates in the synthesis of bioactive molecules. The structural features of this compound, particularly the presence of a tert-butyl group, an amino group, and a 1H-imidazol-5-yl moiety, contribute to its unique chemical properties and potential biological activities.
The tert-butyl group (C(CH₃)₃) is a common protective group in organic synthesis, known for its stability and ease of removal under specific conditions. This feature makes it particularly useful in multi-step synthetic pathways where selective protection and deprotection are required. The amino group (-NH₂) is a fundamental functional moiety in biochemistry, often involved in hydrogen bonding interactions and serving as a site for further chemical modifications. In contrast, the 1H-imidazol-5-yl ring is a heterocyclic structure that has been extensively studied for its role in various pharmacological applications. Imidazole derivatives are known to exhibit a wide range of biological activities, including antifungal, antimicrobial, and anti-inflammatory properties.
The combination of these structural elements in Tert-butyl N-3-amino-2-(1H-imidazol-5-yl)propylcarbamate suggests potential applications in the design and synthesis of novel therapeutic agents. The carbamate functional group itself is particularly relevant in medicinal chemistry, as it can serve as a precursor for the formation of amides, ureas, and other pharmacophores that are essential in drug design. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such compounds with biological targets, further enhancing the development of targeted therapies.
One of the most compelling aspects of this compound is its potential role as a building block in the synthesis of small-molecule inhibitors. Small-molecule inhibitors are critical tools in drug discovery, often designed to interact with specific enzymes or receptors to modulate biological pathways. The presence of both an amino group and an imidazole ring provides multiple sites for interaction with biological targets, making it a promising candidate for further exploration. For instance, imidazole derivatives have been shown to interact with metal ions and enzymes involved in metabolic pathways, which could be exploited for therapeutic purposes.
Recent studies have highlighted the importance of carbamate-based compounds in the development of treatments for neurological disorders. Carbamates have been investigated for their ability to cross the blood-brain barrier and exert effects on central nervous system (CNS) receptors. The structural features of Tert-butyl N-3-amino-2-(1H-imidazol-5-yl)propylcarbamate make it an intriguing candidate for such applications. Specifically, the imidazole ring has been associated with modulatory effects on neurotransmitter systems, while the tert-butyl group can enhance lipophilicity, facilitating better penetration into neural tissues.
In addition to its potential therapeutic applications, this compound has also been explored as a synthetic intermediate in the production of more complex molecules. The versatility of carbamates allows for easy modification at multiple sites, enabling chemists to tailor the properties of derived compounds according to specific requirements. This flexibility is particularly valuable in drug development pipelines where lead optimization is often necessary to improve potency, selectivity, and pharmacokinetic profiles.
The synthesis of Tert-butyl N-3-amino-2-(1H-imidazol-5-yl)propylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Common synthetic strategies include nucleophilic substitution reactions, condensation reactions, and protection-deprotection protocols. Advances in green chemistry principles have also influenced modern synthetic approaches, emphasizing sustainable practices such as catalytic methods and solvent-free reactions. These innovations not only improve efficiency but also reduce environmental impact.
From a regulatory perspective, compounds like Tert-butyl N-3-amino-2-(1H-imidazol-5-yl)propylcarbamate must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Preclinical studies typically involve biochemical assays, cell-based assays, and animal models to evaluate potential therapeutic effects and adverse reactions. The integration of high-throughput screening (HTS) technologies has accelerated this process by allowing rapid testing of large libraries of compounds against various biological targets.
The role of computational tools cannot be overstated in modern drug discovery. Molecular docking simulations and quantum mechanical calculations help researchers predict how a compound might interact with its target protein or enzyme. These predictions can guide experimental design by identifying key structural features that enhance binding affinity or selectivity. For instance, virtual screening can be used to identify derivatives of Tert-butyl N-3-amino-2-(1H-imidazol-5-yloxy)-propylcarbamate that may exhibit improved pharmacological properties.
Future directions in the study of this compound may include exploring its role in combination therapies or investigating its interactions with other drug candidates. Combination therapies are increasingly recognized as an effective strategy for treating complex diseases by targeting multiple pathways simultaneously. The unique structural features of Tert-butyl N-(3-amino)-2-(1H-imidazol-[5]yloxy)-propylethoxycarbonyl amide make it an attractive candidate for such approaches.
In conclusion, Tert-butyl N-(3-amino)-2-(1H-imidazol-[5]yloxy)-propylethoxycarbonyl amide (CAS No. 2229231-552) represents a promising compound with diverse applications in pharmaceutical chemistry and drug development。 Its structural complexity, coupled with its potential biological activities, positions it as a valuable tool for researchers seeking to develop novel therapeutic agents。 As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs。
2229231-55-2 (tert-butyl N-3-amino-2-(1H-imidazol-5-yl)propylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)